Cas no 1361486-62-5 (3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine)

• Product Name: 3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine
• CAS No: 1361486-62-5
• MF: C₁₈H₉Cl₆NO
• MW: 467.988158941269
• CID: 4968335
• Update Time: 2025-09-28

3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine

• Inchi： 1S/C18H9Cl6NO/c1-26-18-10(8-2-12(19)16(23)13(20)3-8)6-25-7-11(18)9-4-14(21)17(24)15(22)5-9/h2-7H,1H3
• InChI Key： FLIOSJICUGFBOB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC=C(C2C=C(C(=C(C=2)Cl)Cl)Cl)C=1OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 409
• XLogP3: 7.8
• Topological Polar Surface Area: 22.1

Additional information on 3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine

Comprehensive Overview of 3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine (CAS No. 1361486-62-5)

3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine (CAS No. 1361486-62-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique trichlorophenyl and methoxypyridine moieties, exhibits a range of intriguing properties that make it a valuable subject of study. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine features two 3,4,5-trichlorophenyl groups attached to a pyridine ring, which is further substituted with a methoxy group at the 4-position. This configuration imparts distinct electronic and steric properties, influencing its reactivity and interaction with biological targets. The presence of multiple chlorine atoms enhances the compound's lipophilicity, a critical factor in its pharmacokinetic profile and environmental persistence.

One of the most compelling aspects of 3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine is its potential role in drug discovery. Recent studies have explored its efficacy as a scaffold for designing inhibitors targeting specific enzymes or receptors. For instance, its structural similarity to known bioactive molecules has prompted investigations into its antimicrobial and anti-inflammatory properties. The compound's ability to modulate key biological pathways makes it a promising candidate for further preclinical evaluation.

In addition to its pharmaceutical applications, 3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine has found utility in material science. Its robust aromatic system and halogen-rich composition contribute to its stability under harsh conditions, making it suitable for use in high-performance polymers and coatings. Researchers are also examining its potential as a building block for organic electronic devices, where its electron-withdrawing characteristics could enhance charge transport properties.

The synthesis of 3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine typically involves multi-step organic reactions, including cross-coupling and halogenation processes. Optimizing these synthetic routes is a key focus for chemists aiming to improve yield and scalability. Recent advancements in catalytic methods have streamlined production, reducing the environmental footprint associated with its manufacture. These innovations align with the growing demand for sustainable chemical processes in the industry.

Market trends indicate a rising interest in halogenated aromatic compounds like 3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine, driven by their versatility and performance in various applications. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. Its niche market position underscores the importance of continued exploration into its properties and potential uses.

Environmental and safety considerations are paramount when working with 3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any ecological impact. Researchers are encouraged to adhere to best practices in laboratory safety and waste management to ensure responsible use of this compound.

Looking ahead, the future of 3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine appears promising, with ongoing studies uncovering new applications and refining its synthesis. Its unique combination of structural features and functional groups positions it as a valuable tool for innovation across multiple scientific disciplines. As the chemical industry continues to evolve, compounds like this will play a pivotal role in addressing contemporary challenges and driving technological progress.

For researchers and professionals seeking detailed information on 3,5-Bis(3,4,5-trichlorophenyl)-4-methoxypyridine, reliable sources include peer-reviewed journals, chemical databases, and specialized suppliers. Staying updated on the latest developments will be crucial for leveraging its full potential in both academic and industrial settings.